Cas no 2680838-72-4 (2-(2-{2-2-(2,2,2-trifluoroacetamido)ethoxyethoxy}ethoxy)acetic acid)

• Product Name: 2-(2-{2-2-(2,2,2-trifluoroacetamido)ethoxyethoxy}ethoxy)acetic acid
• CAS No: 2680838-72-4
• MF: C₁₀H₁₆F₃NO₆
• MW: 303.232354164124
• CID: 5636322
• PubChem ID: 165941040
• Update Time: 2025-06-23

2-(2-{2-2-(2,2,2-trifluoroacetamido)ethoxyethoxy}ethoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{2-[2-(2,2,2-trifluoroacetamido)ethoxy]ethoxy}ethoxy)acetic acid
• 2680838-72-4
• EN300-28290821
• 2-(2-{2-2-(2,2,2-trifluoroacetamido)ethoxyethoxy}ethoxy)acetic acid

• Inchi： 1S/C10H16F3NO6/c11-10(12,13)9(17)14-1-2-18-3-4-19-5-6-20-7-8(15)16/h1-7H2,(H,14,17)(H,15,16)
• InChI Key： GQOWGPXSYYPCAF-UHFFFAOYSA-N
• SMILES： FC(C(NCCOCCOCCOCC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 303.09297172g/mol
• Monoisotopic Mass: 303.09297172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 94.1Ų

Additional information on 2-(2-{2-2-(2,2,2-trifluoroacetamido)ethoxyethoxy}ethoxy)acetic acid

Introduction to 2-(2-{2-2-(2,2,2-trifluoroacetamido)ethoxyethoxy}ethoxy)acetic acid (CAS No. 2680838-72-4)

2-(2-{2-2-(2,2,2-trifluoroacetamido)ethoxyethoxy}ethoxy)acetic acid, identified by the CAS number 2680838-72-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by multiple ether and amide functional groups, which contribute to its complex reactivity and binding properties. The presence of a trifluoroacetamide moiety in its structure is particularly noteworthy, as fluorinated derivatives are often employed in drug design to enhance metabolic stability, lipophilicity, and binding affinity.

The synthesis of 2-(2-{2-2-(2,2,2-trifluoroacetamido)ethoxyethoxy}ethoxy)acetic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the trifluoroacetamide group is a critical step, as it introduces fluorine atoms that can significantly influence the compound's pharmacokinetic profile. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the intricate ether chains present in the molecule. These synthetic strategies highlight the compound's complexity and the expertise required for its preparation.

Recent research has demonstrated that derivatives of acetic acid with extended alkyl or alkoxy side chains exhibit promising biological activities. The extended polyether structure in CAS No. 2680838-72-4 may contribute to its ability to interact with biological targets such as enzymes and receptors. Specifically, the trifluoroacetamide moiety has been shown to modulate enzyme activity by influencing hydrogen bonding interactions and electronic properties. This feature makes the compound a valuable scaffold for developing novel therapeutic agents.

In the realm of drug discovery, the structural motif of CAS No. 2680838-72-4 has been explored for its potential in targeting various diseases. For instance, studies have suggested that compounds with similar polyether backbones may exhibit anti-inflammatory or antiviral properties by interfering with key signaling pathways. The fluorine atoms in the trifluoroacetamide group further enhance these interactions by increasing binding affinity through electrostatic and van der Waals forces. Such properties make this compound an attractive candidate for further investigation in medicinal chemistry.

The pharmacological evaluation of CAS No. 2680838-72-4 has been complemented by computational studies that leverage molecular modeling techniques. These studies have provided insights into how the compound's structure influences its interactions with biological targets. For example, docking simulations have revealed that the polyether chains can adopt conformations that optimize binding to specific enzymes or receptors. Additionally, the presence of the trifluoroacetamide group has been predicted to enhance metabolic stability, a crucial factor in drug development.

One of the most compelling aspects of CAS No. 2680838-72-4 is its versatility as a chemical scaffold. Researchers have modified its structure to develop analogs with enhanced potency or selectivity for particular biological targets. Such modifications often involve introducing additional functional groups or altering the length of the ether chains while maintaining the core trifluoroacetamide motif. These efforts underscore the compound's potential as a building block for next-generation therapeutics.

The synthesis and characterization of CAS No. 2680838-72-4 have also contributed to advancements in synthetic chemistry methodologies. The development of efficient synthetic routes for this compound has provided valuable insights into constructing complex polyether derivatives under mild conditions. These methodologies are not only relevant for producing this specific compound but also serve as templates for synthesizing other structurally related molecules with potential therapeutic applications.

Future research directions for CAS No. 2680838-72-4 include exploring its pharmacological profile in vivo using animal models and evaluating its potential as a lead compound for drug development programs. Additionally, investigating its mechanism of action will be crucial for understanding how it interacts with biological targets at a molecular level. Such studies will provide a foundation for designing more effective derivatives with improved pharmacological properties.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery efforts. The unique electronic properties of fluorine atoms make them highly valuable for modulating molecular interactions and improving drug efficacy. As research continues to uncover new applications for compounds like CAS No. 2680838-72-4, their role in developing innovative therapies will likely expand further.